Cas no 14959-31-0 (3-Acetamido-6-chloropyridazine)

• Product Name: 3-Acetamido-6-chloropyridazine
• CAS No: 14959-31-0
• MF: C₆H₆ClN₃O
• MW: 171.584339618683
• MDL: MFCD09835313
• CID: 49979
• PubChem ID: 19095604
• Update Time: 2025-06-14

3-Acetamido-6-chloropyridazine Chemical and Physical Properties

Names and Identifiers

• N-(6-Chloropyridazin-3-yl)acetamide
• N-(6-Chloro-3-pyridazinyl)acetamide
• 3-Acetamido-6-chloropyridazine
• 3-Acetoamino-6-chloro-pyridazin
• N-(6-Chloro-3-pyridazinly)acetamide
• N-(6-Chloro-pyridazin-3-yl)-acetaMide
• J-523136
• SS-4877
• F52718
• SCHEMBL3152711
• FT-0722934
• MFCD09835313
• A3286
• Acetamide, N-(6-chloro-3-pyridazinyl)-
• UNQTYWWIVXWOJT-UHFFFAOYSA-N
• SY283176
• AMY1770
• CS-0061074
• DTXSID30598026
• N-(6--chloro-3-pyridazinyl)acetamide
• 14959-31-0
• AKOS006282937
• DB-030076

• MDL： MFCD09835313
• Inchi： 1S/C6H6ClN3O/c1-4(11)8-6-3-2-5(7)9-10-6/h2-3H,1H3,(H,8,10,11)
• InChI Key： UNQTYWWIVXWOJT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)NC(C)=O

Computed Properties

• Exact Mass: 171.02000
• Monoisotopic Mass: 171.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.604
• PSA: 54.88000
• LogP: 1.16140
• Vapor Pressure: No data available

3-Acetamido-6-chloropyridazine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on 3-Acetamido-6-chloropyridazine

Comprehensive Overview of 3-Acetamido-6-chloropyridazine (CAS No. 14959-31-0): Properties, Applications, and Industry Insights

3-Acetamido-6-chloropyridazine (CAS No. 14959-31-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chloropyridazine derivative is characterized by its unique molecular structure, combining an acetamido group with a chlorine substituent, which enhances its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "3-Acetamido-6-chloropyridazine synthesis", "CAS 14959-31-0 applications", and "pyridazine derivatives in drug discovery", reflecting its growing relevance in modern science.

The compound's molecular formula, C₆H₆ClN₃O, and its precise chemical properties make it a valuable intermediate in the development of bioactive molecules. Its chlorine atom provides a reactive site for further functionalization, while the acetamido group contributes to its stability and solubility in organic solvents. Recent studies highlight its role in designing antimicrobial agents and enzyme inhibitors, aligning with the current focus on antibiotic resistance and targeted therapies—topics dominating scientific discourse.

In the context of green chemistry, 3-Acetamido-6-chloropyridazine has been explored for its potential in sustainable synthesis routes. Innovations such as catalytic amidation and microwave-assisted reactions have improved its production efficiency, addressing the demand for eco-friendly chemical processes. This aligns with trending searches like "green synthesis of heterocycles" and "reducing waste in pharmaceutical manufacturing", underscoring the compound's adaptability to contemporary industrial challenges.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize CAS 14959-31-0, ensuring high purity for research applications. The compound's spectral data and chromatographic behavior are well-documented, facilitating its integration into high-throughput screening platforms. These details are critical for laboratories focusing on structure-activity relationships (SAR)—a hot topic in AI-driven drug design and computational chemistry.

Beyond pharmaceuticals, 3-Acetamido-6-chloropyridazine finds niche applications in material science, particularly in the synthesis of functional polymers and coordination complexes. Its ability to act as a ligand or cross-linking agent has sparked interest in developing smart materials with responsive properties. This versatility resonates with searches for "advanced organic materials" and "multifunctional chemical building blocks", highlighting its cross-disciplinary appeal.

Regulatory and safety profiles of 14959-31-0 are thoroughly evaluated to comply with global standards like REACH and FDA guidelines. While not classified as hazardous under current regulations, proper handling protocols are emphasized—a point often queried in "chemical safety databases" and "lab compliance resources". This proactive approach ensures its safe use in academic and industrial settings.

In summary, 3-Acetamido-6-chloropyridazine (CAS No. 14959-31-0) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications, from drug development to sustainable materials, position it as a compound of enduring interest. As research evolves, this pyridazine derivative will likely remain a focal point for scientists addressing pressing challenges in healthcare and environmental sustainability.